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Compound of Interest

Compound Name: Bimokalner

Cat. No.: B15588733 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of investigational compounds like Bimokalner
are paramount to ensuring a safe and compliant research environment. This document

provides essential, step-by-step guidance for the safe disposal of Bimokalner, supplemented

with key chemical and physical properties and a visualization of its mechanism of action.

Chemical and Physical Properties
A summary of the known quantitative data for Bimokalner is presented below. Note that many

physical properties have not been fully characterized.

Property Value Source

Molecular Formula C₁₅H₁₈F₅NOS PubChem[1]

Molecular Weight 355.4 g/mol PubChem[1]

Physical State Solid TargetMol SDS[2]

CAS Number 2243284-19-5
PubChem, TargetMol SDS[1]

[2]

Computed Properties

XLogP3 6.3 PubChem[1]

Monoisotopic Mass 355.10292618 Da PubChem[1]
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Experimental Protocols: Proper Disposal of
Bimokalner
The following procedures are based on the available Safety Data Sheet (SDS) and are

intended to guide the user in the safe disposal of Bimokalner and its containers.

Personnel Protective Equipment (PPE): Before beginning any disposal procedures, ensure

appropriate PPE is worn, including:

Tightly fitting safety goggles with side-shields.[2]

Chemical impermeable gloves.[2]

Fire/flame resistant and impervious clothing.[2]

If exposure limits are exceeded or irritation is experienced, a full-face respirator should be

used.[2]

Disposal of Bimokalner Waste:

Collection:

Collect waste Bimokalner in suitable, closed, and clearly labeled containers for disposal.

[2]

Avoid formation of dust and aerosols during collection.[2]

Use non-sparking tools to prevent ignition.[2]

Disposal Method:

The primary recommended disposal method is through a licensed chemical destruction

plant.[2]

Alternatively, controlled incineration with flue gas scrubbing is a suitable method.[2]

Crucially, do not discharge Bimokalner into sewer systems or contaminate water,

foodstuffs, feed, or seed.[2] Discharge into the environment must be avoided.[2]
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Disposal of Contaminated Packaging:

Decontamination:

Containers can be triple rinsed (or the equivalent) with a suitable solvent.[2] The rinsate

should be collected and disposed of as chemical waste.

Final Disposal of Packaging:

After decontamination, the packaging can be offered for recycling or reconditioning.[2]

Alternatively, puncture the packaging to render it unusable for other purposes and then

dispose of it in a sanitary landfill.[2]

For combustible packaging materials, controlled incineration with flue gas scrubbing is a

possible disposal route.[2]

Signaling Pathway of Bimokalner
Bimokalner is identified as a voltage-gated potassium channel (Kv7.4) agonist.[3] It is under

investigation as ACOU085 for its potential to prevent cisplatin-induced hearing loss by

modulating the KCNQ4-encoded Kv7.4 potassium channel.[3][4] The following diagram

illustrates this proposed mechanism of action.
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Caption: Simplified signaling pathway of Bimokalner as a Kv7.4 potassium channel activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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